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Cisapride N-Oxide Cisapride N-Oxide
Brand Name: Vulcanchem
CAS No.: 86718-75-4
VCID: VC0030291
InChI: InChI=1S/C23H29ClFN3O5/c1-31-21-13-19(26)18(24)12-17(21)23(29)27-20-8-10-28(30,14-22(20)32-2)9-3-11-33-16-6-4-15(25)5-7-16/h4-7,12-13,20,22H,3,8-11,14,26H2,1-2H3,(H,27,29)/t20-,22-,28?/m1/s1
SMILES: COC1C[N+](CCC1NC(=O)C2=CC(=C(C=C2OC)N)Cl)(CCCOC3=CC=C(C=C3)F)[O-]
Molecular Formula: C₂₃H₂₉ClFN₃O₅
Molecular Weight: 481.94

Cisapride N-Oxide

CAS No.: 86718-75-4

Reference Standards

VCID: VC0030291

Molecular Formula: C₂₃H₂₉ClFN₃O₅

Molecular Weight: 481.94

Cisapride N-Oxide - 86718-75-4

CAS No. 86718-75-4
Product Name Cisapride N-Oxide
Molecular Formula C₂₃H₂₉ClFN₃O₅
Molecular Weight 481.94
IUPAC Name 4-amino-5-chloro-N-[(3R,4R)-1-[3-(4-fluorophenoxy)propyl]-3-methoxy-1-oxidopiperidin-1-ium-4-yl]-2-methoxybenzamide
Standard InChI InChI=1S/C23H29ClFN3O5/c1-31-21-13-19(26)18(24)12-17(21)23(29)27-20-8-10-28(30,14-22(20)32-2)9-3-11-33-16-6-4-15(25)5-7-16/h4-7,12-13,20,22H,3,8-11,14,26H2,1-2H3,(H,27,29)/t20-,22-,28?/m1/s1
SMILES COC1C[N+](CCC1NC(=O)C2=CC(=C(C=C2OC)N)Cl)(CCCOC3=CC=C(C=C3)F)[O-]
Synonyms rel-4-Amino-5-chloro-N-[(3R,4S)-1-[3-(4-fluorophenoxy)propyl]-3-methoxy-1-oxido-4-piperidinyl]-2-methoxybenzamide; (3α,4α)-(+/-)-4-Amino-5-chloro-N-[1-[3-(4-fluoro_x000B_phenoxy)propyl]-3-methoxy-4-piperidinyl]-2-methoxybenzamide N-Oxide;
PubChem Compound 71314875
Last Modified Nov 11 2021
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